Cas no 899983-30-3 (N-2-(dimethylamino)ethyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide)

• Product Name: N-2-(dimethylamino)ethyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide
• CAS No: 899983-30-3
• MF: C₂₀H₂₄N₄O₃S
• MW: 400.494563102722
• CID: 5492522
• Update Time: 2025-07-09

N-2-(dimethylamino)ethyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)ethyl]-N'-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]oxamide
• N-2-(dimethylamino)ethyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide

• Inchi： 1S/C20H24N4O3S/c1-23(2)11-9-21-18(25)19(26)22-15-7-8-16-14(13-15)5-3-10-24(16)20(27)17-6-4-12-28-17/h4,6-8,12-13H,3,5,9-11H2,1-2H3,(H,21,25)(H,22,26)
• InChI Key： WOZQCEKWUBMTIH-UHFFFAOYSA-N
• SMILES： C(NCCN(C)C)(=O)C(NC1C=CC2=C(C=1)CCCN2C(C1SC=CC=1)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(dimethylamino)ethyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide

Recent Advances in the Study of N-2-(dimethylamino)ethyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide (CAS: 899983-30-3)

The compound N-2-(dimethylamino)ethyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide (CAS: 899983-30-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of research has been the investigation of this compound's role as a modulator of specific biological pathways. Preliminary findings suggest that it exhibits high affinity for certain protein targets, making it a candidate for the development of novel therapeutics. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to understand the binding interactions and conformational dynamics of this molecule. These studies have provided valuable insights into its structure-activity relationship (SAR), which is crucial for further optimization.

In addition to its potential therapeutic applications, recent work has also explored the synthetic pathways for producing N-2-(dimethylamino)ethyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide. Efficient and scalable synthesis methods have been developed, which are essential for large-scale production and subsequent clinical trials. The use of green chemistry principles in these synthetic routes has also been emphasized, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.

Another significant aspect of the current research is the evaluation of the compound's pharmacokinetic and pharmacodynamic properties. Studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, along with minimal toxicity in preclinical models. These findings underscore its potential as a lead compound for further development. Moreover, comparative studies with existing drugs have highlighted its superior efficacy and reduced side effects, positioning it as a promising candidate for addressing unmet medical needs.

Looking ahead, the focus of research is expected to shift towards clinical translation. Plans are underway to initiate Phase I clinical trials to assess the safety and tolerability of N-2-(dimethylamino)ethyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide in human subjects. Collaborative efforts between academic institutions and pharmaceutical companies are anticipated to accelerate the development process and bring this compound closer to commercialization.

In conclusion, the recent advancements in the study of N-2-(dimethylamino)ethyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide (CAS: 899983-30-3) highlight its potential as a versatile and effective therapeutic agent. The integration of cutting-edge research techniques and interdisciplinary collaboration has paved the way for its continued exploration and development. As the field progresses, this compound is poised to make a significant impact on the treatment of various diseases, offering new hope for patients and healthcare providers alike.